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Compound of Interest

Compound Name: 1-Diazo-2-butanone

Cat. No.: B8460531

IUPAC Name: 1-diazobutan-2-one

This technical guide provides a comprehensive overview of 1-diazo-2-butanone, a versatile
reagent in organic synthesis. The document is intended for researchers, scientists, and
professionals in the field of drug development and chemical research. It covers the synthesis,
chemical properties, and key reactions of this compound, supported by experimental data and
procedural outlines.

Physicochemical Properties

While specific experimental data for the physical properties of 1-diazo-2-butanone are not
readily available in the cited literature, computed properties provide valuable estimates.
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Property

Value

Molecular Formula

CaHeN20

Molecular Weight 98.10 g/mol [1]
Exact Mass 98.048012819 Da[1]
XLogP3-AA (Lipophilicity) 0.4[1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 2[1]

Rotatable Bond Count 2[1]

Topological Polar Surface Area 19.1 A2[1]
Complexity 113[1]

CAS Number 6831-84-1[1]

Synthesis of 1-Diazo-2-butanone

The synthesis of a-diazo ketones like 1-diazo-2-butanone is primarily achieved through two

established methodologies: the acylation of diazomethane and the Regitz diazo transfer

reaction.[2][3][4]

Acylation of Diazomethane (Arndt-Eistert Synthesis)

This classical method involves the reaction of an activated carboxylic acid derivative, typically

an acyl chloride, with diazomethane.[4][5] For the synthesis of 1-diazo-2-butanone, the

starting material would be propanoyl chloride.

Reaction Scheme:

Diazomethane (CHzN2)

+ 2 CH2Nz2

Propanoyl Chloride

> 1-Diazo-2-butanone —----===—-=——- HCI
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Figure 1: Synthesis of 1-diazo-2-butanone via the Arndt-Eistert reaction.
Experimental Protocol (General Procedure):

A solution of propanoyl chloride in an anhydrous, inert solvent such as diethyl ether is added
dropwise to a cooled (0 °C) ethereal solution of diazomethane (typically 2 equivalents or more).
[4] The reaction mixture is stirred at low temperature until the reaction is complete. Excess
diazomethane is often quenched by the careful addition of a weak acid like acetic acid.[5] The
resulting 1-diazo-2-butanone can then be isolated and purified, often by chromatography. It is
crucial to use an excess of diazomethane to avoid the formation of the corresponding
chloroketone byproduct.[4]

Caution: Diazomethane is a toxic and potentially explosive gas. All manipulations should be
performed in a well-ventilated fume hood using appropriate safety precautions and specialized
glassware.[6]

Regitz Diazo Transfer Reaction

The Regitz diazo transfer reaction provides an alternative route to a-diazo ketones, particularly
for substrates where the acylation of diazomethane is problematic.[2][3][7] This method
involves the reaction of a compound with an active methylene group with a sulfonyl azide, such
as tosyl azide (TsNs) or mesyl azide (MsNs), in the presence of a base.[2][7]

For a simple ketone like 2-butanone, direct diazo transfer to its enolate is generally not efficient.
[2][3] Therefore, a two-step "deformylative" or "detrifluoroacetylative” diazo transfer strategy is
employed.[2][3][7] This involves the initial formation of a B-dicarbonyl compound, which is more
acidic and readily undergoes diazo transfer.

Reaction Workflow:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b8460531?utm_src=pdf-body-img
https://www.benchchem.com/product/b8460531?utm_src=pdf-body
https://www.scielo.br/j/aabc/a/ghGCZSkBhxFswrTjX37KgCG/
https://www.organic-chemistry.org/namedreactions/arndt-eistert-synthesis.shtm
https://www.benchchem.com/product/b8460531?utm_src=pdf-body
https://www.scielo.br/j/aabc/a/ghGCZSkBhxFswrTjX37KgCG/
https://www.scielo.br/j/aabc/a/ghGCZSkBhxFswrTjX37KgCG/?format=pdf
https://orgsyn.org/demo.aspx?prep=v99p0234
https://orgsyn.org/Content/pdfs/procedures/v99p0234.pdf
https://en.chem-station.com/reactions-2/2018/01/regitz-diazo-transfer.html
https://orgsyn.org/demo.aspx?prep=v99p0234
https://en.chem-station.com/reactions-2/2018/01/regitz-diazo-transfer.html
https://orgsyn.org/demo.aspx?prep=v99p0234
https://orgsyn.org/Content/pdfs/procedures/v99p0234.pdf
https://orgsyn.org/demo.aspx?prep=v99p0234
https://orgsyn.org/Content/pdfs/procedures/v99p0234.pdf
https://en.chem-station.com/reactions-2/2018/01/regitz-diazo-transfer.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8460531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

( )

)
G

Click to download full resolution via product page

Check Availability & Pricing

Figure 2: Workflow for the Regitz diazo transfer synthesis of 1-diazo-2-butanone.
Experimental Protocol (General Procedure for Detrifluoroacetylative Diazo Transfer):

o Enolate Formation: 2-Butanone is treated with a strong, non-nucleophilic base, such as
lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LIHMDS), in an anhydrous
solvent like tetrahydrofuran (THF) at low temperature (e.g., -78 °C) to generate the
corresponding lithium enolate.[3]

» Acylation: The enolate solution is then reacted with an acylating agent, such as trifluoroethyl
trifluoroacetate (TFETFA), to form the a-trifluoroacetyl derivative of 2-butanone.[3]

e Diazo Transfer: The resulting B-dicarbonyl compound is then subjected to a diazo transfer
agent, such as tosyl azide or methanesulfonyl azide, in the presence of a base like
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triethylamine.[2][3] The use of methanesulfonyl azide is often preferred as the byproducts are
easily removed by an aqueous workup.[2]

« Purification: The crude product is purified by column chromatography on silica gel to yield the
desired 1-diazo-2-butanone.[3]

Chemical Properties and Key Reactions

1-Diazo-2-butanone is a valuable synthetic intermediate due to the reactivity of the diazo
group. It serves as a precursor to carbenes or carbenoids upon loss of nitrogen gas, which can
be initiated thermally, photochemically, or through transition metal catalysis.

Wolff Rearrangement

One of the most significant reactions of a-diazo ketones is the Wolff rearrangement.[2][3] This
reaction involves the conversion of the a-diazo ketone into a ketene intermediate with the
extrusion of dinitrogen and a 1,2-rearrangement. The resulting ketene is highly reactive and
can be trapped by various nucleophiles.[2]

Reaction Mechanism:

- N2 (heat, light, or metal catalyst)

1-Diazo-2-butanone > Carbene Intermediate

1,2-rearrangement

Ketene ———>> Carboxylic Acid Derivative

Nucleophile (e.g., H20, ROH, RzNH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8460531#1-diazo-2-butanone-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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